2-Methylpyrazine 2-Methylpyrazine Methylpyrazine, also known as fema 3309, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. Methylpyrazine exists as a solid, soluble (in water), and a moderately basic compound (based on its pKa). Methylpyrazine has been primarily detected in feces. Within the cell, methylpyrazine is primarily located in the cytoplasm. Methylpyrazine is a chocolate, cocoa, and green tasting compound that can be found in a number of food items such as milk and milk products, kohlrabi, nuts, and cocoa and cocoa products. This makes methylpyrazine a potential biomarker for the consumption of these food products.
Methylpyrazine is a member of pyrazines.
Brand Name: Vulcanchem
CAS No.: 109-08-0
VCID: VC0048319
InChI: InChI=1S/C5H6N2/c1-5-4-6-2-3-7-5/h2-4H,1H3
SMILES: CC1=NC=CN=C1
Molecular Formula: C5H6N2
Molecular Weight: 94.11 g/mol

2-Methylpyrazine

CAS No.: 109-08-0

Reference Standards

VCID: VC0048319

Molecular Formula: C5H6N2

Molecular Weight: 94.11 g/mol

2-Methylpyrazine - 109-08-0

CAS No. 109-08-0
Product Name 2-Methylpyrazine
Molecular Formula C5H6N2
Molecular Weight 94.11 g/mol
IUPAC Name 2-methylpyrazine
Standard InChI InChI=1S/C5H6N2/c1-5-4-6-2-3-7-5/h2-4H,1H3
Standard InChIKey CAWHJQAVHZEVTJ-UHFFFAOYSA-N
SMILES CC1=NC=CN=C1
Canonical SMILES CC1=NC=CN=C1
Boiling Point 137.0 °C
Density d204 1.03
1.007-1.033
Melting Point -29.0 °C
-29 °C
-29°C
Physical Description Liquid
colourless to slightly yellow liquid with a nutty, cocoa-like odou
Description Methylpyrazine, also known as fema 3309, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. Methylpyrazine exists as a solid, soluble (in water), and a moderately basic compound (based on its pKa). Methylpyrazine has been primarily detected in feces. Within the cell, methylpyrazine is primarily located in the cytoplasm. Methylpyrazine is a chocolate, cocoa, and green tasting compound that can be found in a number of food items such as milk and milk products, kohlrabi, nuts, and cocoa and cocoa products. This makes methylpyrazine a potential biomarker for the consumption of these food products.
Methylpyrazine is a member of pyrazines.
Solubility 10.62 M
1000 mg/mL at 20 °C
soluble in water and oils
miscible at room temperature (in ethanol)
Synonyms Methyl-pyrazine; 2-Methyl-1,4-diazine; 2-Methylpyrazine; Methylpyrazine; Monomethylpyrazine; NSC 30412; NSC 49138
Vapor Pressure 8.06 mmHg
PubChem Compound 7976
Last Modified Nov 11 2021
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